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Compound of Interest

Compound Name:
2,2',3,4,4',5,5'-

Heptachlorobiphenyl

Cat. No.: B050437 Get Quote

A Comparative Guide to Extraction Techniques
for PCB 180
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various extraction techniques for

Polychlorinated Biphenyl (PCB) 180, a specific congener of significant environmental and

toxicological concern. The selection of an appropriate extraction method is critical for accurate

quantification and downstream analysis. This document summarizes quantitative performance

data, details experimental protocols, and offers a visual workflow comparison to aid in

methodological selection.

Performance Comparison of Extraction Techniques
The efficiency and reliability of an extraction method are paramount for generating high-quality

data. The following table summarizes key performance metrics for various techniques used to

extract PCB 180 and other PCBs from different sample matrices.
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Extractio
n
Techniqu
e

Matrix
Analyte(s
)

Recovery
Rate (%)

RSD (%) LOD/LOQ
Referenc
e

Shaking

Assisted

Extraction

Sediment

7 PCBs

including

PCB 180

71-86

(Dichlorom

ethane),

43-107

(Hexane)

Not

Specified

Not

Specified
[1][2][3][4]

Ultrasound

-Assisted

Extraction

(UAE)

Sediment

7 PCBs

including

PCB 180

44-101

(Dichlorom

ethane),

57-95

(Hexane)

Not

Specified

Not

Specified
[1][2][3][4]

Soxhlet

Extraction
Soil, Wood

Specific

PCBs

74-94.3

(Soil with

different

solvents),

87-96.3

(Wood)

Not

Specified

Not

Specified
[5]

Accelerate

d Solvent

Extraction

(ASE)

Soil

19 PCBs

including

PCB 180

77.0-100.9 < 20
Not

Specified
[6][7]

Dispersive

Solid-

Phase

Extraction

(dSPE) /

QuEChER

S

Cereals,

Soil

18 & 20

PCBs

including

PCB 180

79.2-110.5

(Cereals),

70-120

(Soil)

< 10.3

(Cereals)

LOD: 0.04-

0.1 µg/kg,

LOQ: 0.1-

0.4 µg/kg

(Cereals);

LOQ: 0.01-

0.05 ng/g

(Soil)

[8][9]

Solid-

Phase

Human

Serum

PCB

congeners

99-120 3-7 Not

Specified

[10][11]
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Extraction

(SPE)

including

PCB 180

Pressurize

d Liquid

Extraction

(PLE)

Feedingstu

ffs, Food

7 PCBs

including

PCB 180

Excellent

conformity

with

certified

data

Not

Specified

Not

Specified
[12]

Headspace

Extraction

Newborn

Urine

6 PCBs

including

PCB 180

Not

Specified

Not

Specified

LLOQ: 10

pg/mL
[13]

Hybrid

Liquid-

Liquid

Extraction

(HLLE)

Seawater

OCPs,

PAHs, and

PCBs

including

PCB 180

Not

Specified

Not

Specified

Not

Specified
[14]

Experimental Workflows
The following diagrams illustrate the generalized workflows for three common extraction

techniques: Ultrasound-Assisted Extraction (UAE), Accelerated Solvent Extraction (ASE), and

QuEChERS.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/11825547_On-line_clean-up_of_pressurized_liquid_extracts_for_the_determination_of_polychlorinated_biphenyls_in_feedingstuffs_and_food_matrices_using_gas_chromatography-mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC11942790/
https://www.amecj.com/article_211406_1eaf7f45e286a95b48712017327a13c5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasound-Assisted Extraction (UAE)

Accelerated Solvent Extraction (ASE)

QuEChERS

Sample Weighing Add Extraction Solvent
(e.g., Dichloromethane, Hexane)

Ultrasonic Bath
(e.g., 15-40 min) Centrifugation Collect Supernatant

Repeat Extraction (Optional)

Cleanup
(e.g., Silica Gel) GC-MS Analysis

Sample Preparation
(Mixing with Diatomaceous Earth) Load into Extraction Cell Automated Extraction

(Elevated Temp & Pressure) Collect Extract Concentration/Solvent Exchange GC-MS Analysis

Sample Weighing & Hydration Add Acetonitrile Vortex/Shake Add Extraction Salts
(e.g., MgSO4, NaCl) Vortex/Shake & Centrifuge Dispersive SPE Cleanup

(Supernatant with PSA, C18) Vortex & Centrifuge GC-MS Analysis
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Caption: Comparative workflows of UAE, ASE, and QuEChERS extraction methods.

Detailed Experimental Protocols
Below are generalized protocols for the aforementioned extraction techniques. These should

be optimized based on the specific matrix and analytical instrumentation.

Ultrasound-Assisted Extraction (UAE) for Sediments
This protocol is based on methodologies described for the extraction of PCBs from sediment

samples.[1][2][3][4][15]

Sample Preparation: Weigh approximately 5 grams of the homogenized sediment sample

into a glass centrifuge tube.

Solvent Addition: Add a suitable extraction solvent, such as dichloromethane or a

hexane/acetone mixture.
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Ultrasonic Extraction: Place the tube in an ultrasonic bath and sonicate for a specified

period, typically ranging from 15 to 40 minutes.[8]

Phase Separation: Centrifuge the sample to separate the solvent extract from the solid

matrix.

Extract Collection: Carefully decant the supernatant (the solvent extract) into a clean

collection vessel.

Repeat Extraction (Optional): For exhaustive extraction, the process can be repeated with

fresh solvent.

Cleanup: The combined extracts are then subjected to a cleanup step, often involving

passage through a silica gel or Florisil column to remove interfering compounds.

Analysis: The cleaned extract is concentrated and analyzed by Gas Chromatography-Mass

Spectrometry (GC-MS).

Accelerated Solvent Extraction (ASE) for Soil
This protocol is a generalized procedure for the extraction of PCBs from solid matrices like soil.

[6][7]

Sample Preparation: Mix the dried and sieved soil sample with a drying agent and dispersant

like diatomaceous earth.

Cell Loading: Load the mixture into a stainless-steel extraction cell.

Automated Extraction: Place the cell in the ASE instrument. The extraction is performed

automatically using a pre-set method, which involves heating the solvent (e.g.,

hexane/acetone) and pressurizing the cell to enhance extraction efficiency.

Extract Collection: The extract is collected in a vial. The system automatically performs a

nitrogen purge to recover the remaining extract.

Concentration: The collected extract is then concentrated to a smaller volume, often with a

solvent exchange to a solvent compatible with the analytical instrument.
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Analysis: The final extract is analyzed by GC-MS.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) for Various Matrices
The QuEChERS method is known for its simplicity and speed and has been adapted for PCB

analysis in various matrices, including cereals and soil.[8][9][16][17][18]

Sample Hydration: For dry samples, add a small amount of water to a weighed portion of the

sample in a centrifuge tube and allow it to hydrate.

Solvent Extraction: Add acetonitrile to the tube and shake or vortex vigorously.

Salting-Out: Add a mixture of salts, typically magnesium sulfate and sodium chloride, to

induce phase separation between the aqueous and organic layers.

Phase Separation: Shake or vortex the tube again and then centrifuge to separate the

layers.

Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the upper

acetonitrile layer to a dSPE tube containing a sorbent mixture (e.g., primary secondary

amine (PSA) to remove fatty acids and C18 to remove nonpolar interferences) and

magnesium sulfate.

Final Centrifugation: Vortex the dSPE tube and centrifuge to pellet the sorbent.

Analysis: The resulting supernatant is ready for direct analysis by GC-MS or may be

concentrated and solvent-exchanged if necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

